Cas no 861038-79-1 (4-chloro-6,7-dimethylquinoline)

4-Chloro-6,7-dimethylquinoline is a halogenated quinoline derivative with a molecular formula of C11H10ClN. This compound is characterized by its chloro and methyl functional groups at the 4, 6, and 7 positions, respectively, which enhance its reactivity and utility in organic synthesis. It serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of bioactive molecules. The chloro group facilitates nucleophilic substitution reactions, while the methyl groups contribute to steric and electronic modulation. Its stable crystalline form and well-defined structure make it suitable for precision chemical transformations. This compound is valued for its consistent purity and compatibility with a range of synthetic methodologies.
4-chloro-6,7-dimethylquinoline structure
861038-79-1 structure
Product Name:4-chloro-6,7-dimethylquinoline
CAS No:861038-79-1
MF:C11H10ClN
MW:191.656801700592
MDL:MFCD09787732
CID:875672
PubChem ID:329773492
Update Time:2025-05-28

4-chloro-6,7-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-6,7-dimethylquinoline
    • 4-Chlor-6,7-dimethyl-chinolin
    • 4-chloro-6,7-dimethyl-quinoline
    • Quinoline,4-chloro-6,7-dimethyl
    • CS-0459190
    • 861038-79-1
    • DTXSID00589062
    • 4-Chloro-6,7-dimethylquinoline, AldrichCPR
    • MFCD09787732
    • AKOS006281889
    • AB52102
    • SCHEMBL6002911
    • DB-305787
    • MDL: MFCD09787732
    • Inchi: 1S/C11H10ClN/c1-7-5-9-10(12)3-4-13-11(9)6-8(7)2/h3-6H,1-2H3
    • InChI Key: CAQMLALPIYZLFE-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=C(C)C(C)=CC2=1

Computed Properties

  • Exact Mass: 191.05000
  • Monoisotopic Mass: 191.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.50500

4-chloro-6,7-dimethylquinoline Security Information

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4-chloro-6,7-dimethylquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:861038-79-1)4-chloro-6,7-dimethylquinoline
Order Number:A1182961
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:51
Price ($):222.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:861038-79-1)4-chloro-6,7-dimethylquinoline
A1182961
Purity:99%
Quantity:1g
Price ($):222.0
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